![molecular formula C7H13NS B8711899 3-[(2-Methylpropyl)sulfanyl]propanenitrile CAS No. 54974-65-1](/img/structure/B8711899.png)
3-[(2-Methylpropyl)sulfanyl]propanenitrile
Description
3-[(2-Methylpropyl)sulfanyl]propanenitrile is a useful research compound. Its molecular formula is C7H13NS and its molecular weight is 143.25 g/mol. The purity is usually 95%.
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Properties
CAS No. |
54974-65-1 |
|---|---|
Molecular Formula |
C7H13NS |
Molecular Weight |
143.25 g/mol |
IUPAC Name |
3-(2-methylpropylsulfanyl)propanenitrile |
InChI |
InChI=1S/C7H13NS/c1-7(2)6-9-5-3-4-8/h7H,3,5-6H2,1-2H3 |
InChI Key |
YNMFMJQTPOYBPM-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)CSCCC#N |
Origin of Product |
United States |
Synthesis routes and methods
Procedure details
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